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Compound of Interest

Compound Name: 3-Phosphono-D-alanine

CAS No.: 128241-72-5

Cat. No.: B1267884

Get Quote

Executive Summary & Molecule Profile
3-Phosphono-D-alanine (D-AP3) is a competitive NMDA receptor antagonist and a structural

analogue of D-aspartate. Unlike its L-isomer, D-AP3 exhibits specific bioactivity requiring high

enantiomeric excess (>98% ee). Synthesis challenges primarily stem from the lability of the C-

P bond during aggressive deprotection and the difficulty of separating the highly polar

zwitterion from inorganic phosphate byproducts.

Parameter Specification

CAS Number 20263-06-3 (Racemic), 135061-00-0 (D-isomer)

Molecular Formula C₃H₈NO₅P

pKa Values
pK₁ < 2 (Phosphonate), pK₂ 2.3 (COOH), pK₃

9.8 (NH₂), pK₄ 10.8 (Phosphonate)

Critical Quality Attribute
Stereochemistry (D-configuration essential for

NMDA antagonism)
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Strategic Route Selection: Chemical vs. Enzymatic
Before beginning, select the workflow that matches your laboratory's capabilities and yield

requirements.

Workflow Visualization
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Figure 1: Decision tree for selecting the optimal D-AP3 synthesis pathway based on scale and

purity requirements.

Detailed Protocols & Optimization
Protocol A: Asymmetric Michael Addition (Chemical
Route)
This route utilizes the phospha-Michael addition of a phosphite to a dehydroalanine derivative.

This is the preferred method for scale-up but requires strict moisture control.

Reagents:

Methyl 2-acetamidoacrylate (Michael Acceptor)

Dimethyl phosphite (Nucleophile)

Chiral Catalyst (e.g., Aluminum-Lithium-BINOL complex) or Chiral Auxiliary.

Step-by-Step Optimization:

Catalyst Preparation: Prepare the Al-Li-BINOL complex in situ in dry THF at -78°C to ensure

kinetic control.

Addition: Add dimethyl phosphite dropwise. Critical: Maintain temperature below -40°C to

prevent racemic background reaction.

Hydrolysis: Reflux the resulting phosphonate ester in 6M HCl for 6–8 hours.

Caution: Extended reflux (>12h) can lead to C-P bond cleavage (dephosphonylation).

Protocol B: Enzymatic Synthesis (Biocatalytic Route)
This route mimics the biosynthetic pathway found in Streptomyces, utilizing

phosphonopyruvate (PnPy) as a precursor.

Reagents:

Phosphonopyruvate (PnPy)
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D-Amino Acid Aminotransferase (D-AAT)[1]

D-Glutamate (Amino donor)

PLP (Cofactor)

Step-by-Step Optimization:

Buffer System: Use 50 mM HEPES, pH 7.5. Avoid phosphate buffers as they interfere with

downstream purification.

Reaction: Incubate PnPy (10 mM) with D-Glutamate (20 mM) and D-AAT (1 mg/mL) at 30°C.

Equilibrium Shift: Couple with Glutamate Dehydrogenase (GDH) to recycle the alpha-

ketoglutarate byproduct, driving the reaction to completion.

Troubleshooting Guide (FAQ)
Category 1: Reaction Failure & Low Yields
Q: My Michael addition yield is <30%. What is interfering? A: The most common culprit is

moisture. Phosphites are hygroscopic, and water competes as a nucleophile, hydrolyzing the

acrylate or deactivating the catalyst.

Fix: Dry THF over Na/benzophenone. Dry dimethyl phosphite over molecular sieves (4Å) for

24 hours prior to use. Ensure the reaction is under a positive pressure of Argon.

Q: I see significant "dephosphonylation" (loss of the phosphorus group) during hydrolysis. A:

You are likely using conditions that are too harsh. While C-P bonds are generally stable, the

presence of the alpha-amino group can facilitate cleavage via an intramolecular mechanism at

high temperatures.

Fix: Reduce HCl concentration from 6M to 4M and limit reflux time to 4 hours. Monitor the

reaction by ³¹P-NMR (Target shift: ~18-20 ppm for product; ~0 ppm for inorganic phosphate).

Category 2: Stereochemistry & Purity
Q: My product is racemic despite using a chiral catalyst. A: This indicates a "background

reaction" where the uncatalyzed addition is outcompeting the catalyzed one, or the temperature
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is too high.

Fix: Lower the reaction temperature to -78°C. Ensure the catalyst loading is sufficient

(increase from 5 mol% to 10 mol%). Alternatively, switch to a Resolution Strategy:

Synthesize the racemate and treat with L-Amino Acid Oxidase (L-AAO) to selectively

degrade the L-isomer, leaving pure D-AP3.

Q: How do I remove the inorganic phosphate (Pi) byproduct? It co-elutes with D-AP3. A:

Inorganic phosphate is the most difficult impurity to remove due to similar charge properties.

Fix: Use Ion Exchange Chromatography (Dowex 50W-X8).

Load the crude mixture onto the column (H+ form) at pH 1–2.

Wash with water. Inorganic phosphate (anion/neutral at low pH) will elute in the void

volume or early wash.

Elute D-AP3 with 2M NH₄OH. The zwitterion binds stronger than the Pi.

Purification & Analysis Workflow
Purification Protocol: Cation Exchange
The isolation of D-AP3 relies on its amphoteric nature.

Resin Preparation: Wash Dowex 50W-X8 (200-400 mesh) with 2M HCl, then water until

neutral.

Loading: Dissolve crude residue in minimum water (pH < 2) and load.

Washing: Wash with 5 column volumes (CV) of Milli-Q water to remove salts and unreacted

phosphites.

Elution: Elute with a gradient of 0M to 2M NH₄OH. Collect fractions.

Detection: Spot fractions on TLC (ninhydrin stain). D-AP3 stains purple/blue.

Lyophilization: Freeze-dry active fractions immediately to prevent amide hydrolysis if side-

products are present.
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Analytical QC Table
Method Target Parameter Acceptance Criteria

³¹P-NMR (D₂O) Chemical Shift
Single peak at δ 16–22 ppm

(pH dependent)

¹H-NMR (D₂O) Structure Verification
Alpha-proton: multiplet at δ

~4.0 ppm

Chiral HPLC Enantiomeric Excess
>98% ee (Column: Crownpak

CR(+) or Sumichiral OA)

Mass Spec (ESI) Molecular Weight [M+H]⁺ = 170.07 Da

Troubleshooting Decision Tree (Visual)

Issue Detected Check 31P-NMR

Peak at 0 ppmInorganic Phosphate

Peak at ~20 ppm

Phosphonate Intact

C-P Bond Cleavage
Reduce Acid Strength

Check Chiral HPLC
If <95% ee -> Recrystallize
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Figure 2: Rapid diagnostic logic for common synthesis failures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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